Cas no 1805395-37-2 (5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805395-37-2
• MF: C₈H₃BrF₅NO₂
• MW: 320.010938882828
• CID: 4865042
• Update Time: 2025-06-08

5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3BrF5NO2/c9-2-1-15-5(7(16)17)4(8(12,13)14)3(2)6(10)11/h1,6H,(H,16,17)
• InChI Key： AIVRAZIIPKHEOL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)O)C(C(F)(F)F)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805395-37-2)

The compound 5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805395-37-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique structural features, including the presence of bromo, difluoromethyl, and trifluoromethyl groups, make it a valuable intermediate for synthesizing advanced molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in 5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid is its role in the development of novel heterocyclic compounds. Heterocycles are pivotal in medicinal chemistry, as they often exhibit enhanced bioavailability and target specificity. The incorporation of fluorine atoms into the pyridine ring further enhances the compound's metabolic stability and lipophilicity, making it a preferred choice for designing next-generation therapeutics. This aligns with current trends in the pharmaceutical industry, where fluorinated compounds are increasingly sought after for their improved pharmacokinetic properties.

In addition to its pharmaceutical applications, CAS No. 1805395-37-2 is also explored in agrochemical research. The trifluoromethyl group is known to impart herbicidal and insecticidal activity, which is why this compound is being investigated for potential use in crop protection products. With the global push toward sustainable agriculture, the demand for efficient and environmentally friendly agrochemicals has surged, placing compounds like 5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid at the forefront of innovation.

From a synthetic chemistry perspective, the compound's versatility is another reason for its popularity. It serves as a building block for constructing complex molecules, particularly in cross-coupling reactions and nucleophilic substitutions. Researchers often inquire about the optimal conditions for handling and reacting this compound, as its bromo and carboxylic acid functionalities offer multiple sites for chemical modification. This adaptability makes it a staple in laboratories focused on organic synthesis and molecular design.

The compound's physicochemical properties, such as its solubility and stability, are also topics of frequent discussion. Understanding these characteristics is crucial for its application in various industrial processes. For instance, the carboxylic acid moiety allows for easy derivatization into esters or amides, expanding its utility in drug formulation and material science. These aspects are particularly relevant to researchers working on prodrug development or polymeric materials.

Another area where 5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid shows promise is in the field of fluorescent probes and imaging agents. The presence of fluorine atoms can enhance the photophysical properties of molecules, making them suitable for applications in bioimaging and diagnostics. This has led to increased inquiries about its potential in developing molecular sensors and diagnostic tools, especially in the context of personalized medicine.

Given the compound's multifaceted applications, it is no surprise that CAS No. 1805395-37-2 is a subject of numerous patents and scientific publications. Its relevance to cutting-edge research ensures that it remains a hot topic in academic and industrial circles. For those looking to source or synthesize this compound, it is essential to collaborate with reputable suppliers who adhere to stringent quality standards, as impurities can significantly impact its performance in downstream applications.

In summary, 5-Bromo-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805395-37-2) is a compound of immense scientific and industrial value. Its unique structural attributes and broad applicability make it a cornerstone in modern chemistry, particularly in the realms of pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new uses for this versatile molecule, its importance is only expected to grow, solidifying its place as a critical tool for innovation.